Cas no 199186-68-0 ((2S)-6-fluoro-1,2,3,4-tetrahydro-2-methyl-Quinoline)

(2S)-6-fluoro-1,2,3,4-tetrahydro-2-methyl-Quinoline structure
199186-68-0 structure
Product Name:(2S)-6-fluoro-1,2,3,4-tetrahydro-2-methyl-Quinoline
CAS No:199186-68-0
MF:C10H12FN
MW:165.207386016846
CID:1108594
PubChem ID:853158
Update Time:2025-04-20

(2S)-6-fluoro-1,2,3,4-tetrahydro-2-methyl-Quinoline Chemical and Physical Properties

Names and Identifiers

    • (2S)-6-fluoro-1,2,3,4-tetrahydro-2-methyl-Quinoline
    • (S)-6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline
    • S-6-Fluoro-2-Methyl-1,2,3,4-tetrahydro-quinoline
    • (S)-6-fluoro-2-methyl-1,2,3,4- tetrahydroquioline
    • TS-02220
    • 199186-68-0
    • CHEMBL4441546
    • SCHEMBL3813452
    • (2S)-6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline
    • AKOS026675737
    • DTXSID60357401
    • Inchi: 1S/C10H12FN/c1-7-2-3-8-6-9(11)4-5-10(8)12-7/h4-7,12H,2-3H2,1H3/t7-/m0/s1
    • InChI Key: BDCCXYVTXRUGAN-ZETCQYMHSA-N
    • SMILES: FC1C=CC2=C(C=1)CC[C@H](C)N2

Computed Properties

  • Exact Mass: 165.095377549g/mol
  • Monoisotopic Mass: 165.095377549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 12Ų

(2S)-6-fluoro-1,2,3,4-tetrahydro-2-methyl-Quinoline Pricemore >>

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